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Compound of Interest

Compound Name: Strontium-82

Cat. No.: B1233234 Get Quote

Technical Support Center: Sr-82/Rb-82
Generators
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on strategies to extend the shelf-life and

troubleshoot operational issues related to Strontium-82/Rubidium-82 (Sr-82/Rb-82)

generators.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that limit the shelf-life of an Sr-82/Rb-82 generator?

A1: The shelf-life of an Sr-82/Rb-82 generator is primarily determined by two factors: the daily

available 82Rb isotope yield and the total volume of saline that has been eluted through the

generator's column. Manufacturers provide specific limits for both of these parameters. The

generator expires when it reaches a predetermined date (typically 4-6 weeks post-calibration),

or when the total eluted volume limit is reached, whichever comes first. Additionally, exceeding

the specified limits for Strontium-82 (Sr-82) or Strontium-85 (Sr-85) breakthrough will

necessitate immediate discontinuation of the generator's use.

Q2: What is Strontium breakthrough and why is it a concern?
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A2: Strontium breakthrough refers to the unwanted presence of the parent isotope, Sr-82, and

its contaminant, Sr-85, in the Rubidium-82 (Rb-82) eluate. This is a significant safety concern

because Sr-82 and Sr-85 have longer half-lives than Rb-82 and can accumulate in the body,

particularly in bone, leading to unintended radiation exposure to the patient. Regulatory limits

for strontium breakthrough are strictly enforced to minimize this risk.

Q3: How can I optimize the 82Rb yield from my generator?

A3: Optimizing the 82Rb yield involves adhering to the manufacturer's recommended elution

protocols. Key parameters include the elution flow rate and the volume of saline used. Some

systems, like the RUBY-FILL®, allow for user-adjustable flow rates, and studies have shown

that the 82Rb yield can increase with higher flow rates and larger elution volumes. It is also

crucial to allow for sufficient regeneration time between elutions, typically at least 10 minutes,

to allow the 82Rb to build up from the decay of Sr-82.

Q4: What are the expiration limits for an Sr-82/Rb-82 generator?

A4: The expiration limits for an Sr-82/Rb-82 generator are multi-faceted and include a post-

calibration date, maximum elution volume, and maximum allowable strontium breakthrough

levels. Use of the generator must be stopped when any of the specified limits are reached.

Parameter Limit

Post-Calibration Date Typically 42 days

Total Elution Volume
Varies by manufacturer (e.g., 14 L for some

systems)

Sr-82 Breakthrough ≤ 0.02 µCi Sr-82 / mCi Rb-82

Sr-85 Breakthrough ≤
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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